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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772 Get Quote

This technical guide provides a comprehensive overview of the biocompatibility of Acron MC, a

microwave-curing denture base acrylic resin. The information is intended for researchers,

scientists, and drug development professionals, focusing on the material's composition,

mechanical and physical properties, and its toxicological profile, including cytotoxicity. This

guide also addresses the genotoxic and sensitization potential of its constituent components,

as direct testing on the polymerized final product is not extensively documented in publicly

available literature.

Material Composition
Acron MC is a poly(methyl methacrylate) (PMMA) based acrylic resin. Its composition, as

derived from safety data sheets and manufacturer information, is a two-part system (powder

and liquid) that is polymerized using microwave energy.

Table 1: Composition of Acron MC
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Component Chemical Name Function
Potential
Biocompatibility
Concern

Powder
PMMA-ethylacrylate

copolymer
Polymer matrix

Inert in polymerized

form

Dibenzoyl peroxide (<

1%)

Initiator for

polymerization

Associated with

allergic reactions[1]

Liquid
Methyl methacrylate

(MMA)
Monomer

Skin and respiratory

irritation, potential

sensitizer

Ethyleneglycol

dimethacrylate

(EGDMA)

Cross-linking agent
Moderate skin

sensitizer[2][3]

Mechanical and Physical Properties
The mechanical and physical properties of a dental resin are crucial for its clinical performance

and can influence its biocompatibility by affecting its stability and the potential for leaching of

unreacted components. Acron MC, being a microwave-polymerized resin, is reported to have

superior physical properties and dimensional stability due to uniform polymerization.[4][5]

Table 2: Mechanical and Physical Properties of Acron MC

Property Value Unit Reference

Flexural Strength 1,090.00 kgf/cm² [4]

Transverse Modulus 2.83 x 10⁴ kgf/cm² [4]

Knoop Hardness

Number
18.50 KHN [4]

Vickers Hardness 28 MPa [4][5]

Water Absorption 0.67 mg/cm² [4]

Solubility 0.01 mg/cm² [4]
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Biocompatibility Assessment
The biocompatibility of dental materials is evaluated through a series of tests as outlined in

international standards such as ISO 10993 and ISO 7405.[6][7] For Acron MC, the primary

focus of available research has been on cytotoxicity.

In vitro cytotoxicity studies are fundamental for assessing the biological reactivity of a material's

leachable components. For Acron MC, studies have employed established cell lines like L929

mouse fibroblasts and utilized assays such as the MTT assay and the ³H-thymidine

incorporation assay.[2][3]

3.1.1. Experimental Protocols for Cytotoxicity Testing

While specific, detailed protocols from a single comprehensive study on Acron MC are not

available, the following represents a synthesized methodology based on ISO 10993-5

guidelines and common practices in dental material research.[3][7]

A. Material Extract Preparation (as per ISO 10993-12)

Sample Preparation: Polymerized Acron MC samples are prepared according to the

manufacturer's instructions (microwave polymerization at 500W for 3 minutes).[4] Samples

are typically in the form of discs with a known surface area.

Extraction Vehicle: A complete cell culture medium (e.g., Eagle's Minimum Essential Medium

- MEM) supplemented with serum is used as the extraction vehicle.

Extraction Ratio: A surface area to volume ratio of 3 cm²/mL is commonly used.[8]

Extraction Conditions: The samples are incubated in the extraction vehicle for 24 to 72 hours

at 37°C.[2][3]

Extract Collection: Following incubation, the medium is collected and sterile-filtered to be

used as the material extract.

B. MTT Assay (based on ISO 10993-5)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay that measures the metabolic activity of cells, which is an indicator of cell viability.
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Cell Seeding: L929 or 3T3 fibroblast cells are seeded into a 96-well plate at a density of 1 x

10⁴ to 1 x 10⁵ cells/well and incubated for 24 hours to allow for cell attachment.

Exposure to Extract: The culture medium is replaced with the Acron MC material extract

(and its serial dilutions) and incubated for 24 hours.

MTT Addition: The extract is removed, and MTT solution (typically 0.5 mg/mL in serum-free

medium) is added to each well. The plate is then incubated for 2-4 hours at 37°C.

Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g.,

dimethyl sulfoxide - DMSO or isopropanol) is added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is read using a microplate reader at a

wavelength of 570 nm. Cell viability is calculated as a percentage relative to the negative

control.

C. ³H-Thymidine Incorporation Assay

This assay assesses cell proliferation by measuring the incorporation of radiolabeled thymidine

into newly synthesized DNA.[9][10][11]

Cell Seeding and Exposure: Similar to the MTT assay, cells are seeded in a multi-well plate

and exposed to the material extract for a defined period (e.g., 24 hours).[2]

³H-Thymidine Labeling: ³H-thymidine is added to each well, and the cells are incubated for a

further period (e.g., 4-24 hours) to allow for its incorporation into the DNA of proliferating

cells.[9][12]

Cell Harvesting: The cells are harvested onto a glass fiber filter mat, which traps the DNA.

Scintillation Counting: The radioactivity on the filter mat is measured using a liquid

scintillation counter. The counts per minute (CPM) are proportional to the rate of cell

proliferation.

3.1.2. Summary of Cytotoxicity Findings for Acron MC
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Studies have indicated that components leached from acrylic resins can be cytotoxic.[2]

However, post-polymerization heat treatments, such as a water bath, have been shown to

improve the biocompatibility of some acrylic resins.[2] For microwave-polymerized resins like

Acron MC, the rapid and uniform polymerization is suggested to result in a lower level of

residual monomer, which could contribute to better biocompatibility.[4]

Table 3: Cytotoxicity Profile of Acron MC

Assay Cell Line Finding Reference

³H-thymidine

incorporation
L929

Components leached

from acrylic resins can

be cytotoxic.

[2]

MTT Assay L929 / 3T3

General finding for

PMMA-based resins is

dose-dependent

cytotoxicity.

There is a lack of publicly available studies that have specifically evaluated the genotoxicity of

the final, polymerized Acron MC material. Therefore, the potential for genotoxicity is inferred

from the data available for its principal leachable monomer, methyl methacrylate (MMA).

3.2.1. Genotoxicity of Methyl Methacrylate (MMA)

Extensive reviews by regulatory agencies have concluded that MMA does not have genotoxic

potential in vivo.[9] While some in vitro studies have shown positive results for clastogenicity

(chromosome damage) at high, cytotoxic doses, these effects are not observed in whole-

animal studies.[9] One study using the micronucleus test in rats exposed to MMA vapor found a

genotoxic effect after one day of exposure, but not after five days.[6]

3.2.2. Experimental Protocol for Genotoxicity Testing (OECD 471 - Bacterial Reverse Mutation

Assay - Ames Test)

This is a standard in vitro test for detecting gene mutations.
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Test Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-

existing mutations are used.

Exposure: The bacteria are exposed to the material extract at various concentrations, both

with and without a metabolic activation system (S9 mix).

Incubation: The treated bacteria are plated on a minimal agar medium.

Evaluation: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies (bacteria that have mutated back to a state where they can

grow on the minimal medium) compared to the negative control.

Similar to genotoxicity, there are no specific sensitization studies available for the polymerized

Acron MC. The sensitization potential is therefore assessed based on its components.

3.3.1. Sensitization Potential of Acron MC Components

Methyl Methacrylate (MMA): MMA is a known skin sensitizer in some individuals.[13]

Ethyleneglycol Dimethacrylate (EGDMA): EGDMA is considered a moderate skin sensitizer.

[2][3]

Dibenzoyl Peroxide: This initiator has been associated with allergic reactions in dental

patients.[1]

3.3.2. Experimental Protocol for Sensitization Testing (ISO 10993-10 - Guinea Pig Maximization

Test - GPMT)

This is a common in vivo method to assess the potential of a substance to cause skin

sensitization.

Induction Phase:

Intradermal Injection: An extract of the test material is injected intradermally into the

shaved skin of guinea pigs.

Topical Application: A week later, the same skin area is treated topically with the material

extract.
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Challenge Phase: Two weeks after the induction phase, a non-irritating concentration of the

material extract is applied topically to a different, untreated area of the skin.

Evaluation: The challenge sites are observed for signs of erythema and edema at 24 and 48

hours after patch removal. A positive result, indicating sensitization, is a more severe skin

reaction in the test animals compared to a control group that was not induced.
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Caption: Workflow for in vitro cytotoxicity testing of Acron MC.
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Caption: Potential biocompatibility risks of Acron MC based on its leachable components.

Conclusion
Acron MC is a dental acrylic resin with robust mechanical and physical properties suitable for

denture base applications.[4] Its biocompatibility profile, based on available data, is primarily

characterized by its cytotoxicity, which is a common feature of PMMA-based resins due to the

potential for leaching of unreacted monomers. While direct evidence for the genotoxicity and

sensitization of the final polymerized Acron MC product is lacking in the scientific literature, an

analysis of its components suggests a potential for skin sensitization, primarily attributed to

residual EGDMA and dibenzoyl peroxide.[1][2][3] The main monomer, MMA, is not considered

to have genotoxic potential in vivo.[9] For a comprehensive risk assessment, further studies

evaluating the genotoxicity and sensitization of the final, cured Acron MC material according to

ISO 10993 standards would be beneficial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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